Cas no 1806952-68-0 (Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate
• CAS No: 1806952-68-0
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4877978
• Update Time: 2025-05-26

Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate

• Inchi： 1S/C11H10F2N2O3/c1-17-8-5-15-10(11(12)13)7(4-14)6(8)3-9(16)18-2/h5,11H,3H2,1-2H3
• InChI Key： KAWVDOQDRAKSSM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=CN=1)OC)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1
• Topological Polar Surface Area: 72.2

Additional information on Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate

Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate (CAS No. 1806952-68-0): An Overview of Its Properties and Applications

Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate (CAS No. 1806952-68-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, and biological activities of Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate.

Chemical Structure and Properties

Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate is a pyridine derivative with a cyano group, a difluoromethyl group, and a methoxy group attached to the pyridine ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The difluoromethyl group adds further complexity to the molecule, enhancing its lipophilicity and metabolic stability. The methoxy group contributes to the overall polarity and solubility of the compound.

The molecular formula of Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate is C₁₂H₁₀F₂N₂O₃, and its molecular weight is approximately 268.21 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 75°C to 78°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but has limited solubility in water.

Synthesis Methods

The synthesis of Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate involves several steps, each designed to introduce specific functional groups onto the pyridine ring. One common synthetic route begins with the preparation of 3-cyano-2-chloro-5-methoxypyridine, which can be achieved through the reaction of 3-amino-2-chloro-5-methoxypyridine with cyanogen bromide in an appropriate solvent. The next step involves the introduction of the difluoromethyl group via a nucleophilic substitution reaction using difluoroiodomethane or a similar reagent.

The final step in the synthesis involves the esterification of the carboxylic acid group using methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This step yields Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

Biological Activities and Applications

Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. One of its most notable applications is as an inhibitor of specific enzymes involved in various disease pathways. For example, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by modulating cytokine production and suppressing inflammatory signaling pathways. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

The promising preclinical results for Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate have led to its evaluation in early-stage clinical trials. Initial trials have focused on assessing its safety and tolerability in healthy volunteers and patients with specific conditions. Preliminary data indicate that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

Ongoing research aims to further elucidate the mechanism of action of Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate and optimize its pharmacokinetic properties for clinical use. Future studies will also explore its potential synergistic effects when combined with other therapeutic agents, which could enhance its efficacy in treating complex diseases.

Conclusion

Methyl 3-cyano-2-(difluoromethyl)-5-methoxypyridine-4-acetate (CAS No. 1806952-68-0) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure provides a foundation for optimizing its therapeutic potential through further research and clinical evaluation. As our understanding of this compound continues to evolve, it holds significant promise for advancing treatments in various medical fields.